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Compound of Interest

Compound Name: MeIm

Cat. No.: B15573109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 1-

methylimidazole (CAS No. 616-47-7). It is intended for laboratory personnel and professionals

in drug development who handle this chemical. The information is compiled from various safety

data sheets and chemical information resources to ensure a thorough understanding of the

risks and the implementation of appropriate safety measures.

Chemical and Physical Properties
1-Methylimidazole is a colorless to pale yellow liquid with a distinctive amine-like or fishy odor.

[1][2] It is an aromatic heterocyclic organic compound that is stable but sensitive to moisture.[1]

[3] It is miscible with water and soluble in many organic solvents like ethanol and acetone.[1][4]

[5]

Table 1: Physical and Chemical Properties of 1-Methylimidazole
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Property Value Source(s)

Molecular Formula C₄H₆N₂ [6][7]

Molecular Weight 82.10 - 82.12 g/mol [5][6][8]

Physical State Liquid [2][5]

Appearance Colorless to yellow liquid [1][4][9]

Melting Point -60 °C to -2 °C [1][2][3]

Boiling Point 197 - 199 °C [3][5]

Density 1.03 g/cm³ at 25 °C [1][3][10]

Vapor Pressure 0.351 - 0.4 mbar at 20 °C [2][11][12]

Flash Point 92 °C / 197.6 °F [2][3][13]

Autoignition Temp. 488 - 525 °C [2][14]

pH 11.3 [2]

Water Solubility Miscible / Readily Soluble [1][5][15]

Hazard Identification and Classification
1-Methylimidazole is classified as a hazardous substance.[16] It is harmful if swallowed and

toxic in contact with skin.[14][17][18] The primary hazard is its corrosive nature, causing severe

skin burns and serious eye damage.[6][14][17][18] Inhalation of vapors or mists may cause

corrosive damage to the respiratory tract.[18][19]

Table 2: GHS Hazard Classification for 1-Methylimidazole
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Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[14][18][20]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
[14][17][18]

Skin Corrosion Category 1B

H314: Causes severe

skin burns and eye

damage

[6][17][18]

Serious Eye Damage Category 1
H318: Causes serious

eye damage
[14][18]

Flammable Liquid Category 4
H227: Combustible

liquid
[12][21]

Toxicology and Health Effects
Exposure can lead to severe health effects. The material can cause chemical burns orally and

upon skin contact.[16] Vapors are extremely irritating to the eyes and respiratory system.[16]

Table 3: Acute Toxicity Data for 1-Methylimidazole

Exposure
Route

Species Test Guideline Value (LD50) Source(s)

Oral Rat OECD 401 1144 mg/kg [6][18][21]

Dermal Rabbit OECD 402
>400 - <640

mg/kg
[18][20][21]

Experimental Protocols Cited
The toxicological data presented are based on standardized testing guidelines developed by

the Organisation for Economic Co-operation and Development (OECD).
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OECD Test Guideline 401 (Acute Oral Toxicity): This method determines the acute oral

toxicity of a substance. A single, high dose of the substance is administered to a group of

experimental animals (typically rats) via gavage. Observations of effects and mortality are

recorded for up to 14 days to determine the dose that is lethal to 50% of the test population

(LD50).[21]

OECD Test Guideline 402 (Acute Dermal Toxicity): This guideline assesses the toxicity

following a single dermal application. The substance is applied to a shaved area of the skin

of the test animal (typically rabbits) for 24 hours. The animals are observed for signs of

toxicity and mortality to calculate the dermal LD50.[18][21]

OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This test evaluates the

potential of a substance to cause skin irritation or corrosion. A small amount of the substance

is applied to the skin of a test animal (rabbit). The site is observed for signs of erythema

(redness) and edema (swelling) at specified intervals. Corrosivity is noted by irreversible

tissue damage.[21]

OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This method assesses the

potential for a substance to cause eye damage. The substance is applied to one eye of a test

animal (rabbit), with the other eye serving as a control. The eyes are examined for effects on

the cornea, iris, and conjunctiva at specific time points.[21]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A thorough risk assessment should precede handling. The following PPE is recommended:

Eye/Face Protection: Wear chemical safety goggles and a full-face shield.[16][18] Eyewash

stations must be readily accessible.[11]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC, butyl rubber).[16][18] A PVC

apron and protective workwear are also necessary. Trousers should be worn outside of boots

to prevent spills from entering footwear.[16]
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Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[11][18] If ventilation is inadequate, a respirator with a suitable filter for organic vapors

(Type A) is required.[18]

Handling Procedures
Avoid all personal contact, including inhalation of vapors.[16]

Do not eat, drink, or smoke in work areas.[14][18]

Wash hands thoroughly after handling.[14][18]

Keep away from sources of ignition as the material is combustible.[6][7]

Handle and open containers with care.[6]

Storage Conditions
Store in original, tightly closed containers in a cool, dry, and well-ventilated area.[16][17][18]

The product is moisture-sensitive and hygroscopic.[1][3]

Store locked up.[6][7][18]

Incompatible Materials: Avoid oxidizing agents, acids, acid chlorides, and acid anhydrides.

[16] Also avoid contact with copper and aluminum and their alloys.[16]

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[17] If

respiratory symptoms occur or if breathing is irregular or stopped, seek immediate medical

attention.[14][17]

Skin Contact: Immediately take off all contaminated clothing.[14][17] Rinse the skin with

large amounts of water for 10-30 minutes, using a safety shower if available.[16][18]
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Immediate medical treatment is required as corrosive injuries are hard to cure if not treated

promptly.[6][7]

Eye Contact: Immediately hold eyelids apart and flush continuously with running water for at

least 10-15 minutes.[6][16] Remove contact lenses if present and easy to do.[17] Seek

immediate medical attention from an ophthalmologist.[6]

Ingestion: Rinse the mouth with water (only if the person is conscious).[6][14] Do NOT

induce vomiting.[14][17] There is a danger of perforation of the esophagus and stomach.[6]

Call a poison center or doctor at once; urgent hospital treatment is likely needed.[6][16]

Fire-Fighting Measures
Flammability: Combustible liquid.[11][16] Vapors are heavier than air and may form explosive

mixtures with air.[6][7]

Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide (CO₂).[6][17] Water spray can be used to cool containers.[11]

Unsuitable Extinguishing Media: Do not use a heavy water stream or water jet.[6][17]

Hazardous Combustion Products: Combustion may produce toxic fumes, including carbon

monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[6][14][16]

Firefighter Protection: Wear full body protective clothing and a self-contained breathing

apparatus (SCBA).[6][16][18]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
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Caption: Workflow for managing a 1-methylimidazole spill.
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Disposal Considerations
Waste from 1-methylimidazole must be treated as hazardous waste.

Dispose of the substance and its container in accordance with local, regional, and national

regulations.[14][16]

Do not allow the product to enter drains or waterways.[7][14][16]

Contaminated packaging should be collected and submitted to an authorized waste removal

company.[18]

Logical Framework for Safe Handling
The following diagram outlines the logical steps and considerations for safely working with 1-

methylimidazole from planning to disposal.
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3. Storage 4. Waste & Disposal

start_end phase step precaution hazard Review SDS & Literature

Conduct Risk Assessment

Designate Work Area
(Fume Hood)

Verify Emergency Equipment
(Shower, Eyewash)

Wear Required PPE

Handle in Ventilated Area

Avoid Incompatible Materials

Keep Containers Closed

Store in cool, dry, ventilated area Collect waste in labeled, sealed containers

Store locked up

Segregate from incompatibles

Follow Hazardous Waste Protocols

Decontaminate work area

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-methylimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15573109#1-methylimidazole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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